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Compound of Interest

Compound Name: 3-Aminopentanedioic acid

Cat. No.: B157727

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Aminoglutaric acid, also known as 3-aminopentanedioic acid or [3-glutamic acid, is a non-
proteinogenic B-amino acid.[1] Unlike its a-amino acid counterpart, glutamic acid, the amino
group is attached to the third carbon of the glutaric acid backbone. This structural difference
imparts unique chemical and biological properties that are of interest to researchers in various
fields, particularly in drug development. First isolated from the marine red alga Chondria
armata, it is recognized as a marine and algal metabolite.[1] This guide provides a
comprehensive overview of the technical data and methodologies associated with 3-
aminoglutaric acid.

Physicochemical Properties

A summary of the key physicochemical properties of 3-aminoglutaric acid is presented in the
table below. These properties are crucial for understanding its behavior in biological and
chemical systems, as well as for the design of experimental protocols.
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Property Value Source
CAS Number 1948-48-7 [1]
Molecular Formula CsHoNOa4 [1]
Molecular Weight 147.13 g/mol [1]
Melting Point 233 °C (decomposes) [2]

Boiling Point (Predicted)

329.8+32.0 °C

[2]

Density (Predicted)

1.409 + 0.06 g/cm3

[2]

pKa (Predicted)

3.35+0.10

[2]

Water Solubility

4.72 mg/mL (requires
sonication and pH adjustment
to 1 with 1 M HCI)

[3]

Synonyms

3-Aminopentanedioic acid, -
Glutamic acid, Isoglutamic

acid, B-Aminoglutaric acid

[1]2]

Spectroscopic Data

Detailed spectroscopic data is essential for the identification and characterization of 3-

aminoglutaric acid.

Mass Spectrometry

Gas chromatography-mass spectrometry (GC-MS) data for 3-aminoglutaric acid is available in

public databases. The fragmentation pattern provides a unique fingerprint for the molecule.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

A proton NMR (*H-NMR) spectrum of a derivative of 3-aminoglutaric acid has been described.

[4] The analysis of the full *H and 3C NMR spectra is crucial for confirming the structure and

purity of the compound.

Synthesis and Experimental Protocols
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While detailed, step-by-step synthesis protocols for 3-aminoglutaric acid are not widely
published, general approaches for the synthesis of amino acids can be adapted. Additionally,
enzymatic synthesis methods have been explored.

Chemical Synthesis

Standard methods for amino acid synthesis, such as the Strecker synthesis or the
amidomalonate synthesis, could potentially be adapted for the production of 3-aminoglutaric
acid.[5][6] These methods typically involve the formation of an a-amino nitrile followed by
hydrolysis or the alkylation of a malonic ester derivative, respectively.

Enzymatic Synthesis

An enzymatic approach for the synthesis of related compounds has been described, which
could be a basis for developing a stereospecific synthesis of 3-aminoglutaric acid. The general
procedure involves the use of an enzyme in a buffered solution to catalyze the conversion of a
suitable precursor.

General Enzymatic Synthesis Protocol (Example):

o Dissolve the ester precursor (0.1 mmol) in 4 mL of a 0.1M phosphate buffer (pH 7.5) in a
glass vial with a screw cap.[4]

e Add the desired enzyme to the solution.[4]
 Stir the mixture at room temperature under orbital shaking (e.g., 700 rpm).[4]

» Monitor the reaction progress at set time intervals using chiral High-Performance Liquid
Chromatography (HPLC) to evaluate substrate conversion and the enantiomeric excess of
the unreacted ester.[4]

e Upon completion, extract the residual solution with an organic solvent such as
dichloromethane (CH2Cl2) (3 x 5 mL).[4]

» Dry the combined organic layers over anhydrous sodium sulfate (Naz=S0Oa), filter, and
concentrate the solution.[4]

e The remaining aqueous phase can be lyophilized for further analysis, including *H-NMR.[4]
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Enzymatic synthesis and work-up workflow.

Biological Activity and Potential Applications

The biological role of 3-aminoglutaric acid is an emerging area of research. As a 3-amino acid,
it is expected to have distinct pharmacological properties compared to its a-analog.

Mechanism of Action

While the specific biological targets of 3-aminoglutaric acid are not yet fully elucidated, its
structural similarity to neurotransmitters like GABA and glutamate suggests it may interact with
their respective signaling pathways.[4][7] Amino acids and their derivatives are known to play
crucial roles as neurotransmitters and modulators in the central nervous system.[3][4] Further
research is needed to determine if 3-aminoglutaric acid acts as an agonist or antagonist at
these or other receptors.
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Hypothetical signaling pathway for 3-aminoglutaric acid.

Drug Development

The unique structure of 3-amino acids makes them valuable scaffolds in drug design. They can
be incorporated into peptides to create peptidomimetics with enhanced stability and altered
biological activity. The development of derivatives of 3-aminoglutaric acid could lead to novel
therapeutic agents. For instance, analogs of other amino acids have been designed as potent
inhibitors of enzymes like GABA aminotransferase for the treatment of neurological disorders.

[8][°]

Safety and Handling

Comprehensive toxicological data for 3-aminoglutaric acid is not readily available. Standard
laboratory safety precautions should be followed when handling this compound.

General Handling Precautions:
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o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.

o Work in a well-ventilated area or under a chemical fume hood.

¢ Avoid inhalation of dust or contact with skin and eyes.

 In case of contact, rinse the affected area thoroughly with water.
Storage:

» Store in a tightly sealed container in a cool, dry place.

Conclusion

3-Aminoglutaric acid is a fascinating molecule with the potential for significant contributions to
the fields of biochemistry and pharmacology. Its status as a non-proteinogenic (3-amino acid
opens up avenues for the development of novel therapeutics. However, further in-depth
research is required to fully characterize its physicochemical properties, develop efficient and
scalable synthesis methods, and elucidate its biological functions and therapeutic potential.
This guide serves as a foundational resource for researchers embarking on the study of this
promising compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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